Cas no 2034289-46-6 (5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo2.2.1heptane)

• Product Name: 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo2.2.1heptane
• CAS No: 2034289-46-6
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 5333033
• Update Time: 2025-10-31

5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluoro-4-methylphenyl)-2-oxa-5-azabicyclo[2.2.1]hept-5-yl-
• 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo2.2.1heptane

• Inchi： 1S/C13H14FNO2/c1-8-2-3-9(4-12(8)14)13(16)15-6-11-5-10(15)7-17-11/h2-4,10-11H,5-7H2,1H3
• InChI Key： MCBYYUUOMPWNPJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(F)=C1)(N1CC2CC1CO2)=O

Additional information on 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo2.2.1heptane

Introduction to 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034289-46-6)

5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034289-46-6, belongs to a class of heterocyclic molecules that incorporate both oxygen and nitrogen atoms into a bicyclic framework. The presence of a fluoro-substituted benzoyl group and an azabicyclo structure imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane consists of a seven-membered bicyclic system that is functionalized with an oxygen atom in the 2-position and a nitrogen atom in the 5-position. The benzoyl group attached to the nitrogen atom is further substituted with a fluorine atom at the 3-position and a methyl group at the 4-position, which are key features that influence its chemical reactivity and biological interactions. This particular arrangement of functional groups has been strategically designed to enhance binding affinity to biological targets, making it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors that target enzymes involved in cancer progression, inflammation, and other diseases. The unique structural motifs present in 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane make it a compelling candidate for such applications. Specifically, the fluoro-substituted benzoyl group can interact with hydrophobic pockets of target proteins, while the azabicyclo structure provides rigidity and stability to the molecule, improving its pharmacokinetic properties.

One of the most notable features of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in various diseases, particularly cancer. The ability of 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane to modulate kinase activity has been explored in several preclinical studies. These studies have demonstrated that the compound can effectively inhibit the activity of specific kinases by binding to their active sites, thereby disrupting aberrant signaling pathways that contribute to disease progression.

Furthermore, the presence of a fluorine atom in the molecule enhances its metabolic stability and bioavailability, which are critical factors for drug efficacy. Fluorine atoms are known to improve binding affinity through their ability to increase lipophilicity and hydrogen bonding interactions with biological targets. This property has been leveraged in the design of many successful drugs, including those used for treating oncological disorders.

The synthesis of 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the azabicyclo framework through intramolecular cyclization reactions, followed by functionalization with the benzoyl group and subsequent fluorination and methylation steps. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve efficiency and scalability.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane at both molecular and cellular levels. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with its biological targets, helping researchers refine its structure for better pharmacological properties. These computational approaches complement experimental studies by predicting binding affinities, metabolic pathways, and potential side effects.

In clinical settings, 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane is being evaluated in phase I/II trials for its efficacy against various diseases. Preliminary results have shown promising activity against certain cancer types, where it demonstrates selective inhibition of tumor growth without significant toxicity to healthy cells. These findings have generated excitement within the medical community and have prompted further investigation into its therapeutic potential.

The development of novel drug candidates like 5-(3-fluoro-4-methylbenzoyl)-2-oxa-5-azabicyclo[2.2.1]heptane relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. By integrating knowledge from various scientific disciplines, researchers can optimize drug candidates for improved efficacy, safety, and patient compliance. The unique structural features of this compound highlight how innovative molecular design can lead to breakthroughs in drug discovery.

Looking ahead, future research on 5-(3-fluoro-4-methylbenzoyl)-2-oxa-zabicyclo[2.] heptane will likely focus on expanding its therapeutic applications beyond oncology to include other areas such as neurodegenerative diseases and infectious disorders*. By leveraging cutting-edge synthetic methodologies*and computational tools*, scientists aim to develop next-generation drugs that address unmet medical needs more effectively than existing treatments.